Cas no 1486795-61-2 (1-(3-Propyl-1,2,4-thiadiazol-5-yl)piperazine)

1-(3-Propyl-1,2,4-thiadiazol-5-yl)piperazine is a heterocyclic compound featuring a 1,2,4-thiadiazole core linked to a piperazine moiety via a propyl substituent. This structure confers versatility in pharmaceutical and agrochemical applications due to its balanced lipophilicity and hydrogen-bonding capacity. The thiadiazole ring enhances metabolic stability, while the piperazine group offers flexibility for further functionalization, making it a valuable intermediate in drug discovery. Its well-defined synthetic pathway ensures consistent purity and scalability. The compound’s unique scaffold is particularly useful in designing bioactive molecules targeting CNS disorders, antimicrobial agents, or enzyme inhibitors. Its physicochemical properties support favorable bioavailability and binding affinity in lead optimization studies.

1-(3-Propyl-1,2,4-thiadiazol-5-yl)piperazine structure

1486795-61-2 structure

Product Name:1-(3-Propyl-1,2,4-thiadiazol-5-yl)piperazine

CAS No:1486795-61-2

MF:C₉H₁₆N₄S

MW:212.315139770508

MDL:MFCD21191466

CID:4701079

Update Time:2025-05-25

1-(3-Propyl-1,2,4-thiadiazol-5-yl)piperazine Chemical and Physical Properties

Names and Identifiers

- 1-(3-Propyl-1,2,4-thiadiazol-5-yl)piperazine
- MDL： MFCD21191466
- Inchi： 1S/C9H16N4S/c1-2-3-8-11-9(14-12-8)13-6-4-10-5-7-13/h10H,2-7H2,1H3
- InChI Key： HLLPKVQRIZMEPC-UHFFFAOYSA-N
- SMILES： S1C(=NC(CCC)=N1)N1CCNCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 172
Topological Polar Surface Area: 69.3

1-(3-Propyl-1,2,4-thiadiazol-5-yl)piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB420101-1 g	1-(3-Propyl-1,2,4-thiadiazol-5-yl)piperazine	1486795-61-2		1 g	€542.30	2023-07-18
abcr	AB420101-5 g	1-(3-Propyl-1,2,4-thiadiazol-5-yl)piperazine	1486795-61-2		5 g	€947.00	2023-07-18
abcr	AB420101-1g	1-(3-Propyl-1,2,4-thiadiazol-5-yl)piperazine; .	1486795-61-2		1g	€542.30	2025-02-13
abcr	AB420101-5g	1-(3-Propyl-1,2,4-thiadiazol-5-yl)piperazine; .	1486795-61-2		5g	€947.00	2025-02-13
A2B Chem LLC	AJ23853-1g	5-(Piperazin-1-yl)-3-propyl-1,2,4-thiadiazole	1486795-61-2	95+%	1g	$950.00	2024-04-20
A2B Chem LLC	AJ23853-2g	5-(Piperazin-1-yl)-3-propyl-1,2,4-thiadiazole	1486795-61-2	95+%	2g	$1202.00	2024-04-20
A2B Chem LLC	AJ23853-5g	5-(Piperazin-1-yl)-3-propyl-1,2,4-thiadiazole	1486795-61-2	95+%	5g	$1591.00	2024-04-20
A2B Chem LLC	AJ23853-10g	5-(Piperazin-1-yl)-3-propyl-1,2,4-thiadiazole	1486795-61-2	95+%	10g	$2198.00	2024-04-20
A2B Chem LLC	AJ23853-25g	5-(Piperazin-1-yl)-3-propyl-1,2,4-thiadiazole	1486795-61-2	95+%	25g	$3024.00	2024-04-20
A2B Chem LLC	AJ23853-50g	5-(Piperazin-1-yl)-3-propyl-1,2,4-thiadiazole	1486795-61-2	95+%	50g	$4190.00	2024-04-20

1-(3-Propyl-1,2,4-thiadiazol-5-yl)piperazine Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
4. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(3-Propyl-1,2,4-thiadiazol-5-yl)piperazine

1-(3-Propyl-1,2,4-thiadiazol-5-yl)piperazine: A Comprehensive Overview

The compound with CAS No. 1486795-61-2, known as 1-(3-propyl-1,2,4-thiadiazol-5-yl)piperazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in drug design due to its unique properties and versatility. The thiadiazole ring attached to the piperazine structure introduces additional functionality, making this compound a promising candidate for various applications.

Recent studies have highlighted the potential of 1-(3-propyl-1,2,4-thiadiazol-5-yl)piperazine in the development of novel therapeutic agents. Its structure allows for the incorporation of multiple functional groups, enabling it to interact with various biological targets. For instance, researchers have explored its ability to modulate ion channels and enzyme activities, which are critical in treating conditions such as epilepsy, pain, and inflammation.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the preparation of the thidiazole ring and its subsequent coupling with piperazine. Recent advancements in catalysis have significantly improved the yield and purity of this compound, making it more accessible for large-scale production and further research.

In terms of pharmacokinetics, 1-(3-propyl-1,2,4-thiadiazol-5-yl)piperazine exhibits favorable properties such as good solubility and bioavailability. These characteristics are essential for developing drugs that can be administered orally or through other routes. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, suggesting its potential in treating central nervous system disorders.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. By modifying the thiadiazole ring with specific ligands, researchers have created versions of the compound that can selectively bind to certain receptors or enzymes. This targeted approach not only enhances efficacy but also reduces off-target effects, which is a major concern in drug development.

Moreover, computational studies using molecular docking and dynamics simulations have provided deeper insights into the binding modes of 1-(3-propyl-1,2,4-thiadiazol-5-yl)piperazine with various biological targets. These studies have revealed that the compound's flexibility and hydrophobicity play crucial roles in its interactions with proteins. Such findings are invaluable for guiding further optimization efforts aimed at improving potency and selectivity.

Despite its promising properties, there are still challenges associated with 1-(3-propyl-1,2,4-thiadiazol-5-yl)piperazine. For instance, its stability under physiological conditions needs to be thoroughly investigated to ensure long-term efficacy. Additionally, further toxicological studies are required to assess its safety profile and determine appropriate dosage ranges for clinical use.

In conclusion, 1-(3-propyl-1,2,4-thiadiazol-5-yl)piperazine represents a significant advancement in medicinal chemistry. Its unique structure and versatile properties make it a valuable tool for developing innovative therapeutic agents. With ongoing research and development efforts, this compound holds great promise for addressing unmet medical needs and improving patient outcomes.